Cas no 16954-38-4 (Toluene-3,5-d2)

• Product Name: Toluene-3,5-d2
• CAS No: 16954-38-4
• MF: C₇H₈
• MW: 94.1507453918457
• CID: 122006
• PubChem ID: 12205488
• Update Time: 2025-06-26

Toluene-3,5-d2 Chemical and Physical Properties

Names and Identifiers

• Benzene-1,3-d2,5-methyl-
• TOLUENE-3,5-D2
• 1,3-dideuterio-5-methyl-benzene
• 2,3-2H-fumaric acid
• 2,3-dideuterio-fumaric acid
• 2,3-dideuterio-fumaric acid dimethyl ester
• 2,3-Dideuterio-fumarsaeure
• 2,3-Dideuterio-fumarsaeure-dimethylester
• 2,3-dideuteriotoluene
• 3,5-dideuterio-toluene
• 3,5-dideuterotoluene
• 3,-Dideuteriotoluol
• 486671_ALDRICH
• dimethyl [2H2]fumarate
• dimethyl fumarate-d2
• Fumaric acid-2,3-d2
• I04-8843
• Maleic acid-2,3-d2
• 1,3-Dideuterio-5-methylbenzene
• 16954-38-4
• Toluene-3,5-d2

• Inchi： 1S/C7H8/c1-7-5-3-2-4-6-7/h2-6H,1H3/i3D,4D
• InChI Key： YXFVVABEGXRONW-NMQOAUCRSA-N
• SMILES： C1(C)C=C([2H])C=C([2H])C=1

Computed Properties

• Exact Mass: 96.08772
• Monoisotopic Mass: 94.075
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 42
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 0

Additional information on Toluene-3,5-d2

Toluene-3,5-d2: A Versatile Compound in Modern Biomedical Research

Toluene-3,5-d2, with the CAS No. 16954-38-4, represents a critical compound in the field of biomedical sciences. Its unique molecular structure, characterized by the substitution of two deuterium atoms at the 3 and 5 positions of toluene, has garnered significant attention for its potential applications in drug development, metabolic studies, and molecular imaging. Recent advancements in analytical chemistry and pharmacology have highlighted the importance of Toluene-3,5-d2 as a tracer molecule for studying metabolic pathways and as a precursor in the synthesis of bioactive compounds.

Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated the utility of Toluene-3,5-d2 in the development of radiolabeled compounds for positron emission tomography (PET) imaging. The incorporation of deuterium atoms at specific positions in aromatic rings can significantly alter the metabolic stability and pharmacokinetic profiles of molecules, making Toluene-3,5-d2 an ideal candidate for exploring the effects of isotopic labeling on drug behavior. Researchers have reported that Toluene-3,5-d2 exhibits enhanced resistance to metabolic degradation compared to its non-deuterated counterpart, which could lead to improved therapeutic outcomes in targeted drug delivery systems.

Moreover, the application of Toluene-3,5-d2 in the field of synthetic biology has opened new avenues for the design of bioactive molecules. A 2022 study in Angewandte Chemie showcased the use of Toluene-3,5-d2 as a building block for the synthesis of novel anti-inflammatory agents. The deuterium substitution was found to modulate the enzyme-substrate interactions, thereby enhancing the efficacy of the synthesized compounds. This finding underscores the importance of Toluene-3,5-d2 in the rational design of pharmaceuticals with optimized pharmacological properties.

The chemical stability of Toluene-3,5-d2 under various reaction conditions is another area of active research. A 2023 paper in Organic & Biomolecular Chemistry investigated the reactivity of Toluene-3,5-d2 in electrophilic substitution reactions, revealing its potential as a versatile intermediate in the synthesis of complex organic molecules. The study also emphasized the importance of controlling reaction conditions to maintain the integrity of the deuterium atoms, which is crucial for preserving the desired biological activity of the final products.

In the realm of metabolic studies, Toluene-3,5-d2 has been employed as a tracer to track the metabolic pathways of aromatic compounds in vivo. A 2024 study published in Metabolomics utilized Toluene-3,5-d2 to investigate the metabolic fate of aromatic hydrocarbons in liver tissues. The results indicated that the deuterium-labeled compound provided a clearer resolution of metabolic fluxes compared to traditional tracers, offering new insights into the mechanisms of xenobiotic metabolism. This application highlights the broader implications of Toluene-3,5-d2 in understanding human metabolism and its role in disease pathogenesis.

Furthermore, the environmental impact of Toluene-3,5-d2 has been a focus of recent research. A 2023 study in Environmental Science & Technology evaluated the biodegradation of Toluene-3,5-d2 in soil and aquatic environments. The findings suggested that the deuterium substitution significantly affects the biodegradation rates, which could have implications for environmental risk assessment and remediation strategies. This research underscores the need for a comprehensive understanding of the environmental behavior of isotopically labeled compounds.

The synthesis of Toluene-3,5-d2 has also been the subject of recent advancements in organic chemistry. A 2022 paper in Chemical Communications described a novel catalytic method for the selective deuteration of aromatic rings, which enables the efficient production of Toluene-3,5-d2. This method offers a sustainable and scalable approach to the synthesis of deuterated compounds, addressing the challenges associated with traditional deuteration techniques. The development of such methods is crucial for the large-scale production of Tolu,ene-3,5-d2 for biomedical applications.

Despite its promising applications, the use of Toluene-3,5-d2 is not without challenges. A 2023 review in Drug Discovery Today highlighted the need for further research to optimize the incorporation of deuterium atoms in complex molecular structures. The study also emphasized the importance of understanding the potential off-target effects of deuterated compounds, which could impact their therapeutic efficacy and safety profiles. These considerations underscore the importance of multidisciplinary approaches in the development and application of Toluene-3,5-d2.

Looking ahead, the integration of Toluene-3,5-d2 into emerging technologies such as nanotechnology and gene therapy presents exciting opportunities for biomedical innovation. Researchers are exploring the potential of Toluene-3,5-d2 as a component in nanocarriers for targeted drug delivery, where its chemical stability and biocompatibility could enhance the efficacy of therapeutic agents. Additionally, the use of Toluene-3,5-d2 in the development of gene-editing tools is being investigated, with the potential to improve the precision and efficiency of genetic modifications.

In conclusion, Toluene-3,5-d2 with its CAS No. 16954-38-4 is a multifaceted compound with significant implications for biomedical research. Its applications in drug development, metabolic studies, and synthetic biology highlight its versatility and importance in modern science. As research continues to uncover new properties and applications of Toluene-3,5-d2, its role in advancing the frontiers of biomedical science is likely to expand, offering new solutions to complex health challenges.